5-hydroxy-1H-indole-2-carbaldehyde
Overview
Description
5-hydroxy-1H-indole-2-carbaldehyde (5-HICA) is a naturally occurring indole-based compound found in various plants, fungi, and bacteria. It is a precursor to the neurotransmitter serotonin, and has been studied for its potential to be used in a variety of medical and scientific applications.
Scientific Research Applications
5-hydroxy-1H-indole-2-carbaldehyde has been studied for its potential to be used in a variety of medical and scientific applications. It has been found to have anti-inflammatory and antioxidant properties, and has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and cardiovascular disease. Additionally, 5-hydroxy-1H-indole-2-carbaldehyde has been studied for its potential to be used as a food preservative, and as a tool for studying the effects of serotonin on the brain.
Mechanism of Action
The exact mechanism of action of 5-hydroxy-1H-indole-2-carbaldehyde is still not fully understood. However, it is believed to act as an antioxidant, scavenging reactive oxygen species and inhibiting the production of inflammatory mediators. It is also believed to interact with serotonin receptors, modulating the release of serotonin.
Biochemical and Physiological Effects
5-hydroxy-1H-indole-2-carbaldehyde has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and antioxidant properties, and to have an inhibitory effect on the production of inflammatory mediators. Additionally, it has been found to have an inhibitory effect on the growth of certain types of cancer cells, and to have a protective effect against oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using 5-hydroxy-1H-indole-2-carbaldehyde in lab experiments include its low cost, its availability in a variety of forms, and its ability to be synthesized from tryptophan. Additionally, 5-hydroxy-1H-indole-2-carbaldehyde has been found to be relatively safe and non-toxic. The main limitation of using 5-hydroxy-1H-indole-2-carbaldehyde in lab experiments is that its exact mechanism of action is still not fully understood.
Future Directions
There are a number of potential future directions for the use of 5-hydroxy-1H-indole-2-carbaldehyde. These include further studies into its potential use as an anti-inflammatory and antioxidant, as well as its potential use as a food preservative. Additionally, further studies into its potential use as a tool for studying the effects of serotonin on the brain are warranted. Additionally, further studies into its potential use in the treatment of various diseases, including cancer, diabetes, and cardiovascular disease, should be conducted.
Synthesis Methods
5-hydroxy-1H-indole-2-carbaldehyde can be synthesized from tryptophan in a three-step process. First, tryptophan is oxidized using nitric acid to form 5-hydroxy-1H-indole-2-carboxylic acid (5-hydroxy-1H-indole-2-carbaldehyde acid). This is then reacted with hydrochloric acid to form the amide derivative of 5-hydroxy-1H-indole-2-carbaldehyde acid. Finally, the amide derivative is hydrolyzed using sodium hydroxide to form 5-hydroxy-1H-indole-2-carbaldehyde.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-hydroxy-1H-indole-2-carbaldehyde involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Indole-2-carboxaldehyde", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Hydrogen peroxide", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "Step 1: Indole-2-carboxaldehyde is reduced to 5-hydroxy-1H-indole-2-carboxaldehyde using sodium borohydride as a reducing agent.", "Step 2: The resulting product is then treated with hydrochloric acid to form the corresponding hydrochloride salt.", "Step 3: The hydrochloride salt is then neutralized with sodium hydroxide to form the free base.", "Step 4: The free base is oxidized using hydrogen peroxide in the presence of acetic acid and sodium acetate to form 5-hydroxy-1H-indole-2-carbaldehyde.", "Step 5: The product is purified by recrystallization from water." ] } | |
CAS RN |
1523152-39-7 |
Product Name |
5-hydroxy-1H-indole-2-carbaldehyde |
Molecular Formula |
C9H7NO2 |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
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